Cas no 163595-54-8 (Ethanone,2-chloro-1-(2,4-diaminophenyl)-)

Ethanone,2-chloro-1-(2,4-diaminophenyl)- structure
163595-54-8 structure
Product Name:Ethanone,2-chloro-1-(2,4-diaminophenyl)-
CAS No:163595-54-8
MF:C8H9ClN2O
MW:184.62286067009
CID:110255
PubChem ID:9989947
Update Time:2025-04-18

Ethanone,2-chloro-1-(2,4-diaminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(2,4-diaminophenyl)-
    • 2-chloro-1-(2,4-diaminophenyl)ethanone
    • Ethanone, 2-chloro-1-(2,4-diaminophenyl)- (9CI)
    • 163595-54-8
    • DTXSID20433735
    • Inchi: 1S/C8H9ClN2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4,10-11H2
    • InChI Key: AMEYPXQPBKGNSF-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC(=CC=1N)N)=O

Computed Properties

  • Exact Mass: 184.04047
  • Monoisotopic Mass: 184.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.11

Ethanone,2-chloro-1-(2,4-diaminophenyl)- Related Literature

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